Cas no 1806935-68-1 (Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-5-acetate)

• Product Name: Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-5-acetate
• CAS No: 1806935-68-1
• MF: C₁₀H₁₁F₂NO₄
• MW: 247.19545006752
• CID: 4887738
• Update Time: 2025-05-28

Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-5-acetate

• Inchi： 1S/C10H11F2NO4/c1-16-6(14)3-5-4-13-7(10(11)12)9(17-2)8(5)15/h4,10H,3H2,1-2H3,(H,13,15)
• InChI Key： VESRZVIDMQWZNN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C(=CN1)CC(=O)OC)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 401
• XLogP3: 0.7
• Topological Polar Surface Area: 64.599

Additional information on Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-5-acetate

Comprehensive Overview of Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-5-acetate (CAS No. 1806935-68-1)

Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-5-acetate (CAS No. 1806935-68-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, is a key intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes a pyridine ring, makes it a versatile building block for drug discovery and development.

In recent years, the demand for fluorinated compounds like Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-5-acetate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and antimicrobial agents. The presence of the difluoromethyl group is known to improve lipophilicity, a critical factor in drug design.

From an agrochemical perspective, this compound is being explored for its role in developing next-generation pesticides. The pyridine core and methoxy substituents contribute to its ability to interact with biological targets, making it a promising candidate for crop protection formulations. Its stability under environmental conditions further enhances its appeal for agricultural applications.

The synthesis of Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-5-acetate involves multi-step organic reactions, including esterification and fluorination. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods are critical for meeting the stringent quality standards required in pharmaceutical and agrochemical industries.

One of the most frequently asked questions about this compound is its solubility and stability in various solvents. Studies indicate that it exhibits good solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is advantageous for formulation development. Additionally, its stability under acidic and neutral conditions makes it suitable for a wide range of applications.

Another area of interest is the toxicological profile of Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-5-acetate. Preliminary studies suggest low acute toxicity, but comprehensive evaluations are ongoing to assess its long-term effects. This data is essential for regulatory approvals and safe handling protocols in industrial settings.

The compound's relevance in green chemistry is also noteworthy. Researchers are investigating eco-friendly synthesis routes to minimize waste and reduce the use of hazardous reagents. This aligns with the growing emphasis on sustainable chemical processes in both academia and industry.

In summary, Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-5-acetate (CAS No. 1806935-68-1) is a compound of high scientific and industrial value. Its unique structural features and broad applicability make it a focal point in medicinal chemistry and agrochemical research. As advancements in synthetic methodologies continue, this compound is expected to play an even more significant role in addressing global challenges in health and agriculture.